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For Researchers, Scientists, and Drug Development Professionals

The bio-based production of dodecanedioic acid (DDDA), a valuable C12 dicarboxylic acid

with applications in polymers, lubricants, and pharmaceuticals, is a rapidly advancing field.

Various microbial strains have been engineered and optimized to serve as efficient whole-cell

biocatalysts for this conversion. This guide provides an objective comparison of the

performance of different microbial platforms, supported by experimental data, to aid

researchers in selecting the most suitable strain for their specific applications.

Performance Benchmark of Microbial Strains
The following table summarizes the key performance indicators for DDDA production across

different microbial strains reported in the literature. It is important to note that direct comparison

can be challenging due to variations in experimental conditions, substrates, and scales.
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Microbial
Strain

Genetic
Modificati
on(s)

Substrate Titer (g/L)
Productiv
ity (g/L/h)

Yield (g/g
or %)

Referenc
e(s)

Candida

tropicalis

β-oxidation

pathway

blocked

n-

Dodecane
140-181.6 1.59 - [1]

β-oxidation

pathway

blocked

Dodecanoi

c acid

methyl

ester

66 - - [2][3]

Candida

viswanathii

Wild-type

isolate

(ipe-1)

n-

Dodecane
181.6 1.59 -

Engineere

d

(CRISPR)

n-

Dodecane
224 1.87

83% (molar

conversion

)

Wickerham

iella

sorbophila

β-oxidation

pathway

blocked

(UHP4)

Methyl

laurate
92.5 0.83 - [4]

Engineere

d

Escherichi

a coli

Multi-

enzyme

cascade

Linoleic

acid
- 43.8 g/L/d - [5]

Saccharom

yces

cerevisiae

Expressing

CYP52A17
Lauric acid ~0.000038 - -

Metabolic Pathways and Experimental Workflows
The biological production of DDDA from n-alkanes or fatty acids in yeasts like Candida and

Wickerhamiella primarily relies on the ω-oxidation pathway. In engineered bacteria such as E.

coli, novel synthetic pathways are constructed.
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ω-Oxidation Pathway in Yeast
The following diagram illustrates the ω-oxidation pathway for the conversion of n-dodecane to

dodecanedioic acid in yeast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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